2-(4-Cyano-benzylsulfanyl)-benzoic acid
2-(4-Cyano-benzylsulfanyl)-benzoic acid
Brand Name:
Vulcanchem
CAS No.:
100961-52-2
VCID:
VC20816933
InChI:
InChI=1S/C15H11NO2S/c16-9-11-5-7-12(8-6-11)10-19-14-4-2-1-3-13(14)15(17)18/h1-8H,10H2,(H,17,18)
SMILES:
C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N
Molecular Formula:
C15H11NO2S
Molecular Weight:
269.3 g/mol
2-(4-Cyano-benzylsulfanyl)-benzoic acid
CAS No.: 100961-52-2
Cat. No.: VC20816933
Molecular Formula: C15H11NO2S
Molecular Weight: 269.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100961-52-2 |
|---|---|
| Molecular Formula | C15H11NO2S |
| Molecular Weight | 269.3 g/mol |
| IUPAC Name | 2-[(4-cyanophenyl)methylsulfanyl]benzoic acid |
| Standard InChI | InChI=1S/C15H11NO2S/c16-9-11-5-7-12(8-6-11)10-19-14-4-2-1-3-13(14)15(17)18/h1-8H,10H2,(H,17,18) |
| Standard InChI Key | NCFIAZPXLCPUKJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)C#N |
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